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Introduction

XMD16-5 is a potent and selective inhibitor of the non-receptor tyrosine kinase TNK2 (Tyrosine
Kinase Non-Receptor 2), also known as ACK1 (Activated Cdc42-associated Kinase 1).[1]
TNK2/ACK1 is a crucial signaling node downstream of multiple receptor tyrosine kinases
(RTKs) and plays a significant role in cell proliferation, survival, and migration.[2][3]
Dysregulation of the TNK2/ACK1 signaling pathway is implicated in the progression of various
cancers, making it a compelling target for therapeutic intervention.[4][5][6] XMD16-5 exhibits
potent inhibitory activity against oncogenic TNK2 mutants, such as D163E and R806Q, with
IC50 values of 16 nM and 77 nM, respectively.[1] These application notes provide detailed
protocols for the solubilization, preparation of stock solutions, and storage of XMD16-5, along
with an overview of the signaling pathway it inhibits.

Physicochemical Properties
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Property Value

Molecular Formula C23H24N602

Molecular Weight 416.48 g/mol

CAS Number 1345098-78-3
Appearance Light yellow to yellow solid

Solubility Data

The solubility of XMD16-5 in various solvents is summarized in the table below. It is important

to note that using fresh, anhydrous solvents is crucial for optimal solubility, especially with
DMSO, which is hygroscopic.[4]

Solvent Concentration Remarks
Use of fresh, moisture-free
DMSO is recommended to

DMSO =83 mg/mL (199.28 mM) avoid reduced solubility.[4]
Ultrasonic treatment may be
needed to aid dissolution.[2]

DMF 33 mg/mL -

Ethanol 5 mg/mL[4] -

Water Insoluble[4] -

DMSO:PBS (pH 7.2) (1:7)

0.125 mg/mL[3]

A pre-dissolution in DMSO is

required.

Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible

experimental results. The following protocols are recommended for preparing XMD16-5 stock

solutions for in vitro and in vivo studies.
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Protocol 1: High-Concentration DMSO Stock Solution
(for in vitro use)

This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in cell culture media for in vitro assays.

Materials:

XMD16-5 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Equilibrate: Allow the vial containing solid XMD16-5 to equilibrate to room temperature for at
least 20 minutes before opening to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of XMD16-5 powder.

Dissolve: Add the appropriate volume of anhydrous DMSO to the XMD16-5 powder to
achieve the desired concentration (e.g., for a 10 mM stock solution, add 240.11 yL of DMSO
per 1 mg of XMD16-5).

Mix: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
necessary, gentle warming in a 37°C water bath or brief sonication can be used to aid
dissolution.[2]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Formulation for in vivo Administration
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For in vivo studies, a vehicle formulation is required to ensure the solubility and bioavailability
of XMD16-5. The following are examples of formulations that have been used.

Formulation A: PEG300, Tween-80, and Saline[2]

Materials:

XMD16-5 DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl)

Sterile tubes

Procedure (for 1 mL of 2.5 mg/mL solution):

Add 100 pL of a 25 mg/mL XMD16-5 DMSO stock solution to 400 pL of PEG300.
e Mix thoroughly until the solution is clear.

e Add 50 pL of Tween-80 and mix again.

e Add 450 pL of saline to bring the final volume to 1 mL.

e The final concentration will be 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline.[2] This formulation results in a clear solution with a solubility of
at least 2.5 mg/mL.[2]

Formulation B: SBE-B-CD in Saline[2]
Materials:
e XMD16-5 DMSO stock solution

e 20% (w/v) Sulfobutyl ether beta-cyclodextrin (SBE-B-CD) in Saline
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o Sterile tubes

Procedure (for 1 mL of = 2.5 mg/mL solution):

Prepare a stock solution of XMD16-5 in DMSO.

In a separate tube, add 900 pL of 20% SBE-B-CD in saline.

Add 100 pL of the XMD16-5 DMSO stock solution to the SBE-{3-CD solution.

Mix thoroughly. This formulation can achieve a solubility of at least 2.5 mg/mL.[2]

Storage and Stability

Proper storage of XMD16-5 and its stock solutions is essential to maintain its activity.

Form Storage Temperature Stability

Solid Powder -20°C > 3 years[4]

In Solvent (-80°C) -80°C Up to 2 years[2]
In Solvent (-20°C) -20°C Up to 1 year[2]

General Recommendations:
e Protect from light.
e Avoid repeated freeze-thaw cycles of stock solutions.[4]

e For long-term storage of solutions, -80°C is recommended.[2]

Mechanism of Action and Signaling Pathway

XMD16-5 functions as a selective inhibitor of TNK2/ACK1, a non-receptor tyrosine kinase.[1]

TNK2 is a downstream effector of several RTKs, including EGFR, HER2, and PDGFR.[5] Upon
activation by upstream signals, TNK2 autophosphorylates and subsequently phosphorylates a
range of downstream substrates, thereby regulating key cellular processes.[2][3] The inhibition
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of TNK2 by XMD16-5 blocks these downstream signaling events, leading to anti-proliferative
and pro-apoptotic effects in cancer cells driven by aberrant TNK2 activity.[1][5]
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Click to download full resolution via product page

Caption: TNK2/ACK1 signaling pathway and the inhibitory action of XMD16-5.

Experimental Workflows

The following diagrams illustrate the general workflows for preparing XMD16-5 solutions.

Workflow for in vitro Stock Solution Preparation

Equilibrate XMD16-5 Weigh XMD16-5 Add Anhydrous Vortex/Sonicate to Aliquot into Store at -20°C Ready for Use
to Room Temperature Powder DMSO Completely Dissolve Single-Use Tubes or -80°C Yy

Click to download full resolution via product page

Caption: Workflow for preparing XMD16-5 DMSO stock solution for in vitro use.

Workflow for in vivo Formulation Preparation
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Caption: General workflow for preparing XMD16-5 formulation for in vivo studies.

Safety Precautions

XMD16-5 is intended for research use only. Standard laboratory safety practices should be
followed when handling this compound. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and
contact with skin and eyes. Refer to the Safety Data Sheet (SDS) for more detailed safety
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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